Cas no 2138406-61-6 (4-(Prop-2-yn-1-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid)

• Product Name: 4-(Prop-2-yn-1-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid
• CAS No: 2138406-61-6
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 6570387
• PubChem ID: 165457995
• Update Time: 2025-08-05

4-(Prop-2-yn-1-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-739865
• 2138406-61-6
• 4-(prop-2-yn-1-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid
• 4-(Prop-2-yn-1-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid

• Inchi： 1S/C12H19NO2/c1-4-5-12(11(14)15)6-8-13(9-7-12)10(2)3/h1,10H,5-9H2,2-3H3,(H,14,15)
• InChI Key： MGNLTCLZTOCVLY-UHFFFAOYSA-N
• SMILES： OC(C1(CC#C)CCN(C(C)C)CC1)=O

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-(Prop-2-yn-1-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid

Introduction to 4-(Prop-2-yn-1-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid (CAS No. 2138406-61-6)

4-(Prop-2-yn-1-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2138406-61-6, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a piperidine core, which is a well-known scaffold in medicinal chemistry, often utilized for its ability to modulate biological pathways effectively.

The presence of a propargyl group at the 4-position and an isopropyl substituent at the 1-position of the piperidine ring introduces specific chemical reactivity and binding characteristics. These features make 4-(Prop-2-yn-1-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid a promising candidate for further investigation in drug discovery programs. The propargyl group, with its triple bond, offers opportunities for further functionalization through cross-coupling reactions, enabling the synthesis of derivatives with tailored pharmacological properties.

In recent years, there has been a growing interest in piperidine derivatives due to their demonstrated efficacy in treating various diseases, including neurological disorders and cancer. The structural motif of 4-(Prop-2-yn-1-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid aligns well with this trend, as it combines the favorable pharmacokinetic properties of piperidine with additional functional groups that can enhance binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of small-molecule inhibitors targeting specific enzymes or receptors. For instance, studies have shown that piperidine-based compounds can interact with proteins involved in signal transduction pathways, making them valuable tools for modulating cellular processes. The unique combination of substituents in 4-(Prop-2-yn-1-yl)-1-(propan-2-yl)piperidine-4-carboxylic acid may confer selectivity for certain biological targets, reducing off-target effects and improving therapeutic outcomes.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of such compounds with high accuracy. Molecular docking studies have suggested that 4-(Prop-2-yn-1-yl)-1-(propan-2-y)piperidinecarboxylic acid (CAS No. 2138406) could be a potent inhibitor of enzymes implicated in inflammation and pain signaling. This aligns with ongoing research efforts to develop novel anti-inflammatory agents with improved efficacy and safety profiles.

The synthetic route to 4-(Proparglyl)-1-isopropylpiperidinecarboxylic acid involves multi-step organic transformations, including nucleophilic substitution reactions and cyclization processes. The propargyl group serves as a versatile handle for further derivatization, allowing chemists to introduce additional functional moieties such as hydroxyl or amine groups. These modifications can fine-tune the pharmacological properties of the compound, making it more suitable for specific therapeutic applications.

In addition to its potential as an inhibitor, 4-(Proparglyl)-1-isopropypiperidinecarboxylic acid may also exhibit agonist or antagonist activity depending on the specific biological target under investigation. The piperidine ring's ability to adopt multiple conformations enhances its flexibility, facilitating interactions with diverse protein targets. This conformational diversity is particularly valuable in drug design, as it allows for optimization of binding affinity and selectivity.

The compound's stability under various conditions is another critical factor that contributes to its attractiveness as a pharmaceutical intermediate. Studies have demonstrated that CAS No 2138406 remains stable under standard storage conditions, ensuring long-term viability for further research and development purposes. This stability is essential for maintaining the integrity of the compound during synthetic manipulations and biological assays.

From a commercial perspective, the demand for high-quality intermediates like CAS No 2138406 is expected to grow as pharmaceutical companies continue to expand their libraries of novel compounds. The ability to synthesize this compound efficiently and at scale would provide significant advantages in drug discovery pipelines, enabling faster development timelines and reduced costs.

The role of CAS No 2138406 in academic research cannot be overstated. It serves as a valuable tool for investigating fundamental questions about drug-receptor interactions and designing new therapeutic strategies. By leveraging computational modeling and experimental validation, researchers can gain deeper insights into how this compound interacts with biological systems, paving the way for innovative drug development approaches.

In conclusion,CAS No 2138406, corresponding to 4-(Proparglyl)-1-isopropypiperidinecarboxylic acid, represents a promising candidate for further exploration in pharmaceutical chemistry. Its unique structural features offer opportunities for developing novel therapeutic agents with enhanced efficacy and selectivity. As research in this field progresses,CAS No 2138406 is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.